Sinapyl alcohol
Sinapyl alcohol
Sinapyl alcohol belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Sinapyl alcohol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Sinapyl alcohol can be converted into syringin and syringal lignin. Outside of the human body, sinapyl alcohol can be found in a number of food items such as garden cress, epazote, peach (var. ), and ginger. This makes sinapyl alcohol a potential biomarker for the consumption of these food products.
Sinapyl alcohol is a primary alcohol, being cinnamyl alcohol hydroxylated at C-4 and methoxylated at C-3 and -5. It has a role as a plant metabolite. It is a primary alcohol, a member of phenols and a dimethoxybenzene. It derives from a cinnamyl alcohol.
Sinapyl alcohol is a primary alcohol, being cinnamyl alcohol hydroxylated at C-4 and methoxylated at C-3 and -5. It has a role as a plant metabolite. It is a primary alcohol, a member of phenols and a dimethoxybenzene. It derives from a cinnamyl alcohol.
Brand Name:
Vulcanchem
CAS No.:
537-33-7
VCID:
VC0192394
InChI:
InChI=1S/C11H14O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-4,6-7,12-13H,5H2,1-2H3/b4-3+
SMILES:
COC1=CC(=CC(=C1O)OC)C=CCO
Molecular Formula:
C11H14O4
Molecular Weight:
210.23 g/mol
Sinapyl alcohol
CAS No.: 537-33-7
Natural Products
VCID: VC0192394
Molecular Formula: C11H14O4
Molecular Weight: 210.23 g/mol
| CAS No. | 537-33-7 |
|---|---|
| Product Name | Sinapyl alcohol |
| Molecular Formula | C11H14O4 |
| Molecular Weight | 210.23 g/mol |
| IUPAC Name | 4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenol |
| Standard InChI | InChI=1S/C11H14O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-4,6-7,12-13H,5H2,1-2H3/b4-3+ |
| Standard InChIKey | LZFOPEXOUVTGJS-ONEGZZNKSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)/C=C/CO |
| SMILES | COC1=CC(=CC(=C1O)OC)C=CCO |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)C=CCO |
| Melting Point | 61-65°C |
| Physical Description | Solid |
| Description | Sinapyl alcohol belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Sinapyl alcohol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Sinapyl alcohol can be converted into syringin and syringal lignin. Outside of the human body, sinapyl alcohol can be found in a number of food items such as garden cress, epazote, peach (var. ), and ginger. This makes sinapyl alcohol a potential biomarker for the consumption of these food products. Sinapyl alcohol is a primary alcohol, being cinnamyl alcohol hydroxylated at C-4 and methoxylated at C-3 and -5. It has a role as a plant metabolite. It is a primary alcohol, a member of phenols and a dimethoxybenzene. It derives from a cinnamyl alcohol. |
| Synonyms | 3,5-Dimethoxy-4-hydroxycinnamyl alcohol |
| PubChem Compound | 5280507 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume